![molecular formula C40H56O2 B1260753 (3S,5R,6S)-beta-cryptoxanthin 5,6-epoxide](/img/structure/B1260753.png)
(3S,5R,6S)-beta-cryptoxanthin 5,6-epoxide
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Overview
Description
(3S,5R,6S)-beta-cryptoxanthin 5,6-epoxide is an epoxycarotenol that beta-cryptoxanthin in which the 5,6-double bond has been epoxidised. It has a role as a plant metabolite. It derives from a beta-cryptoxanthin.
Scientific Research Applications
Carotenoid Chemistry and Identification
- (3S,5R,6S)-beta-cryptoxanthin 5,6-epoxide has been identified in various natural sources, such as marine algae and fruits. For instance, it was identified in the marine alga Eutreptiella gymnastica, highlighting its presence in diverse biological systems (Bjørnland, Borch, & Liaaen-Jensen, 1985).
Synthesis and Characterization
- The compound has been the subject of synthesis and characterization studies. For example, Molnar et al. (1997) conducted a study on the synthesis and characterization of mono- and diepoxides of beta-cryptoxanthin, which included (3S,5R,6S)-5,6-epoxy-beta-cryptoxanthin (Molnar, Deli, Matus, Tóth, Steck, & Pfander, 1997).
properties
Product Name |
(3S,5R,6S)-beta-cryptoxanthin 5,6-epoxide |
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Molecular Formula |
C40H56O2 |
Molecular Weight |
568.9 g/mol |
IUPAC Name |
(1R,3S,6S)-1,5,5-trimethyl-6-[(1E,3E,5E,7E,9E,11E,13E,15E,17E)-3,7,12,16-tetramethyl-18-(2,6,6-trimethylcyclohexen-1-yl)octadeca-1,3,5,7,9,11,13,15,17-nonaenyl]-7-oxabicyclo[4.1.0]heptan-3-ol |
InChI |
InChI=1S/C40H56O2/c1-30(18-13-20-32(3)23-24-36-34(5)22-15-26-37(36,6)7)16-11-12-17-31(2)19-14-21-33(4)25-27-40-38(8,9)28-35(41)29-39(40,10)42-40/h11-14,16-21,23-25,27,35,41H,15,22,26,28-29H2,1-10H3/b12-11+,18-13+,19-14+,24-23+,27-25+,30-16+,31-17+,32-20+,33-21+/t35-,39+,40-/m0/s1 |
InChI Key |
CMOLUFWHADIFGS-VESOQFFVSA-N |
Isomeric SMILES |
CC1=C(C(CCC1)(C)C)/C=C/C(=C/C=C/C(=C/C=C/C=C(\C)/C=C/C=C(\C)/C=C/[C@]23[C@](O2)(C[C@H](CC3(C)C)O)C)/C)/C |
Canonical SMILES |
CC1=C(C(CCC1)(C)C)C=CC(=CC=CC(=CC=CC=C(C)C=CC=C(C)C=CC23C(CC(CC2(O3)C)O)(C)C)C)C |
Origin of Product |
United States |
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